![molecular formula C12H16BrNOS B3198868 2-bromo-3-methyl-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butan-1-one CAS No. 1016691-22-7](/img/structure/B3198868.png)
2-bromo-3-methyl-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butan-1-one
Overview
Description
“2-bromo-3-methyl-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butan-1-one” is a chemical compound with the CAS Number: 1016691-22-7 . Its molecular weight is 302.24 and its IUPAC name is 5-(2-bromo-3-methylbutanoyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H16BrNOS/c1-8(2)11(13)12(15)14-5-3-10-9(7-14)4-6-16-10/h4,6,8,11H,3,5,7H2,1-2H3 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
The predicted boiling point of this compound is 409.9±45.0 °C . The predicted density is 1.428±0.06 g/cm3 . The predicted pKa value is -1.17±0.20 .Scientific Research Applications
- Anticancer Properties : Researchers have explored the potential of this compound as an anticancer agent. Its unique structure may interfere with cancer cell growth pathways, making it a candidate for further investigation .
- Kinase Inhibitor : The compound’s imidazole-containing moiety suggests kinase inhibition activity. Kinases play crucial roles in cell signaling, and inhibiting specific kinases can be therapeutically relevant .
- Semiconducting Properties : The thienopyridine core in this compound contributes to its semiconducting behavior. Scientists have investigated its use in organic field-effect transistors (OFETs) and other electronic devices .
- Photovoltaics : Researchers explore derivatives of this compound for use in organic solar cells due to their absorption properties and potential for efficient charge transport .
- Pesticide Development : The compound’s unique structure may lend itself to pesticide development. Researchers investigate its efficacy against pests while minimizing environmental impact .
- Enzyme Inhibitors : The imidazole-containing fragment could serve as a scaffold for designing enzyme inhibitors. Investigating its interactions with specific enzymes may lead to novel therapeutic agents .
- Fluorescent Properties : The thienopyridine unit can exhibit fluorescence. Scientists have used similar compounds as fluorescent probes for cellular imaging and tracking specific biological processes .
- Building Block : Organic chemists use this compound as a building block in the synthesis of more complex molecules. Its unique structure allows for diverse functionalization and modification .
Medicinal Chemistry and Drug Development
Materials Science and Organic Electronics
Agrochemicals and Crop Protection
Chemical Biology and Enzyme Modulation
Fluorescent Probes and Imaging
Natural Product Synthesis
properties
IUPAC Name |
2-bromo-1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-3-methylbutan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNOS/c1-8(2)11(13)12(15)14-5-3-10-9(7-14)4-6-16-10/h4,6,8,11H,3,5,7H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSWWPPHXMDNMFW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)N1CCC2=C(C1)C=CS2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-3-methyl-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butan-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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